Cas no 933738-45-5 (2-(piperidin-3-ylmethyl)-1H-benzimidazole)

2-(Piperidin-3-ylmethyl)-1H-benzimidazole is a heterocyclic compound featuring a benzimidazole core substituted with a piperidin-3-ylmethyl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both benzimidazole and piperidine moieties enhances its potential as a scaffold for bioactive molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and CNS-targeting compounds. Its rigid yet flexible architecture allows for selective interactions with biological targets, while the nitrogen-rich framework facilitates hydrogen bonding and coordination chemistry. The compound's synthetic versatility enables further functionalization, supporting diverse applications in medicinal chemistry and material science.

2-(piperidin-3-ylmethyl)-1H-benzimidazole structure

933738-45-5 structure

Product Name:2-(piperidin-3-ylmethyl)-1H-benzimidazole

CAS No:933738-45-5

MF:C₁₃H₁₇N₃

MW:215.294182538986

MDL:MFCD09864417

CID:1069670

PubChem ID:329775873

Update Time:2025-05-27

2-(piperidin-3-ylmethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-(Piperidin-3-ylmethyl)-1H-benzo[d]imidazole
- 2-(Piperidin-3-ylmethyl)-1H-benzimidazole
- BS-39669
- MFCD09864417
- 2-(Piperidin-3-ylmethyl)-1H-benzimidazole, AldrichCPR
- AKOS017480446
- 933738-45-5
- SCHEMBL2030001
- 2-(3-piperidinylmethyl)-1h-benzimidazole
- AKOS000302119
- FT-0731305
- DTXSID50656495
- 2-[(Piperidin-3-yl)methyl]-1H-benzimidazole
- 2-(piperidin-3-ylmethyl)-1H-1,3-benzodiazole
- DA-18716
- 2-(piperidin-3-ylmethyl)-1H-benzimidazole
- MDL： MFCD09864417
- Inchi： 1S/C13H17N3/c1-2-6-12-11(5-1)15-13(16-12)8-10-4-3-7-14-9-10/h1-2,5-6,10,14H,3-4,7-9H2,(H,15,16)
- InChI Key： ZXNJYJAWLLYPDM-UHFFFAOYSA-N
- SMILES： N1CCCC(CC2=NC3C=CC=CC=3N2)C1

Computed Properties

Exact Mass: 215.142
Monoisotopic Mass: 215.142
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 40.7A^2

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 439.9±18.0 °C at 760 mmHg
Flash Point: 219.9±21.2 °C
Refractive Index: 1.625
Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(piperidin-3-ylmethyl)-1H-benzimidazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(piperidin-3-ylmethyl)-1H-benzimidazole Pricemore >>

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